Cas no 955885-04-8 (4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester)

• Product Name: 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester
• CAS No: 955885-04-8
• MF: C₁₁H₁₀O₄
• MW: 206.1947
• MDL: MFCD23705146
• CID: 4661842
• PubChem ID: 59560018
• Update Time: 2025-05-20

4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester
• methyl 6-methoxybenzofuran-4-carboxylate
• QCFMBRXXXTWNGL-UHFFFAOYSA-N
• methyl 6-methoxy-1-benzofuran-4-carboxylate
• 6-Methoxy-benzofuran-4-carboxylic acid methyl ester
• SCHEMBL643634
• AS-69249
• 955885-04-8
• DB-402923
• A12957
• AKOS037646507

• MDL： MFCD23705146
• Inchi： 1S/C11H10O4/c1-13-7-5-9(11(12)14-2)8-3-4-15-10(8)6-7/h3-6H,1-2H3
• InChI Key： QCFMBRXXXTWNGL-UHFFFAOYSA-N
• SMILES： O1C([H])=C([H])C2=C(C(=O)OC([H])([H])[H])C([H])=C(C([H])=C12)OC([H])([H])[H]

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.7
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester

4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester (CAS No. 955885-04-8): A Comprehensive Overview

4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester, identified by the CAS number 955885-04-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the benzofuran family, a class of heterocyclic aromatic organic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester features a benzofuran core substituted with a methoxy group at the 6-position and a carboxylic acid methyl ester at the 4-position. This specific arrangement of functional groups contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in benzofuran derivatives due to their demonstrated efficacy in various biological assays. The presence of the methoxy group enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability. Additionally, the carboxylic acid methyl ester moiety provides a site for further functionalization, allowing chemists to tailor the compound for specific applications.

One of the most compelling aspects of 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester is its potential as a pharmacophore. Studies have shown that benzofuran derivatives exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The structural features of this compound make it a promising candidate for further investigation in these areas.

Recent research has highlighted the role of benzofuran derivatives in modulating enzyme activity. For instance, studies have demonstrated that certain benzofuran compounds can inhibit kinases and other enzymes involved in cancer progression. The methoxy group in 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester may play a crucial role in interacting with these targets, thereby influencing their activity.

The synthesis of 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester involves multi-step organic reactions that showcase the versatility of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the benzofuran core with high precision. These synthetic strategies not only highlight the compound's complexity but also its synthetic accessibility for further derivatization.

In addition to its pharmacological potential, 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester has been explored in material science applications. The unique electronic properties of benzofuran derivatives make them suitable for use in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The methoxy group's influence on electron delocalization within the molecule can be leveraged to enhance device performance.

The future prospects for 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester are vast and multifaceted. Ongoing research aims to uncover new synthetic pathways that improve yield and purity while reducing environmental impact. Additionally, computational modeling and virtual screening techniques are being utilized to identify new derivatives with enhanced biological activity.

The role of computational chemistry in understanding the behavior of complex molecules like 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological targets at the atomic level. These studies are crucial for rational drug design and optimizing therapeutic efficacy.

The impact of benzofuran derivatives on drug discovery is already evident in several clinical trials. While 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester itself may not be directly used as a drug, it serves as a valuable building block for more complex molecules. Its structural features can be modified to enhance potency, selectivity, and pharmacokinetic properties.

In conclusion, 4-Benzofurancarboxylic acid, 6-methoxy-, methyl ester (CAS No. 955885-04-8) is a versatile and promising compound with significant potential in both pharmaceuticals and materials science. Its unique structure and functional groups make it an excellent candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.